Cas no 80012-15-3 (Crotonophenone, 3-amino-)

Crotonophenone, 3-amino- structure
Product name:Crotonophenone, 3-amino-
CAS No:80012-15-3
MF:C10H11NO
MW:161.200442552567
CID:4735115
Crotonophenone, 3-amino- Chemical and Physical Properties
Names and Identifiers
-
- (2Z)-3-amino-1-phenylbut-2-en-1-one
- (Z)-3-amino-1-phenyl-2-buten-1-one
- Crotonophenone, 3-amino-
- 1-benzoyl-2-amino-1-propene
- 2-Buten-1-one, 3-amino-1-phenyl-
- 3-amino-1-phenyl-2-buten-1-one
- NSC255240
- (Z)-3-amino-1-phenylbut-2-en-1-one
- 3-(amino) crotonophenone
- GHPWHAXKMNDINZ-FPLPWBNLSA-
- HMS1365N16
- (Z)-3-Amino-1-phenyl-but-2-en-1-one
-
- Inchi: 1S/C10H11NO/c1-8(11)7-10(12)9-5-3-2-4-6-9/h2-7H,11H2,1H3/b8-7-
- InChI Key: GHPWHAXKMNDINZ-FPLPWBNLSA-N
- SMILES: O=C(/C=C(/C)\N)C1C=CC=CC=1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 190
- Topological Polar Surface Area: 43.1
Crotonophenone, 3-amino- Related Literature
-
Kasper Hald,Poul Jørgensen Phys. Chem. Chem. Phys., 2002,4, 5221-5226
-
Chuei-Jhih Chiou,Bing-Jian Sun,A. H. H. Chang Phys. Chem. Chem. Phys., 2015,17, 7838-7847
-
3. Calcium sulfate hemihydrate whisker reinforced polyvinyl alcohol with improved shape memory effect†Wenpeng Zhao,Chuanhui Gao,Hongfei Sang,Jun Xu,Chuanxing Wang,Yumin Wu RSC Adv., 2016,6, 52982-52986
-
Timothy J. Johnson,Laurie E. Locascio Lab Chip, 2002,2, 135-140
-
Yangyang Li,Junjie Guo,Xiaohui Liu,Weiping Qin J. Mater. Chem. C, 2016,4, 2123-2126
80012-15-3 (Crotonophenone, 3-amino-) Related Products
- 143782-25-6(4-(5-Oxo-2-thioxo-3,4,4-trimethyl-1-imidazolidinyl)-2-trifluoromethylbenzonitrile)
- 1805168-53-9(Ethyl 2-cyano-3-formyl-4-methoxybenzoate)
- 106331-50-4(1-(3,4,5-trimethoxyphenyl)prop-2-en-1-one)
- 1698519-44-6(7-methyl-2-(2-methylcyclopropyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine)
- 913839-68-6(2-Hydrazinoisonicotinonitrile)
- 721418-94-6(4-(Chloromethyl)-N-(3-chlorophenyl)-3-(3-methoxypropyl)-2,3-dihydro-1,3-thiazol-2-imine)
- 1443313-49-2(2,2,2-trifluoro-1-(5-fluoro-2-pentoxyphenyl)ethanone)
- 1806351-34-7(2,6-Dibromo-3,4-difluorothiophenol)
- 2680801-73-2(benzyl N-4-(3-bromo-4-fluorophenoxy)phenylcarbamate)
- 1805389-34-7(2-Bromo-6-(chloromethyl)-3-(difluoromethyl)pyridine-5-acetonitrile)
Recommended suppliers
Wuhan brilliant Technology Co.,Ltd
Gold Member
CN Supplier
Bulk

Hubei Changfu Chemical Co., Ltd.
Gold Member
CN Supplier
Bulk

Hubei Rhino Pharmaceutical Tech Co.,Ltd.
Gold Member
CN Supplier
Reagent

Hebei Ganmiao New material Technology Co., LTD
Gold Member
CN Supplier
Bulk

Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk
